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Compound of Interest

Compound Name: 1-(2-Morpholinoethyl)-2-thiourea

Cat. No.: B050385

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and
disposal of 1-(2-Morpholinoethyl)-2-thiourea (CAS No. 122641-10-5). Adherence to these
guidelines is essential for ensuring personal safety and minimizing environmental impact.

Personal Protective Equipment (PPE)

Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense
against potential exposure to 1-(2-Morpholinoethyl)-2-thiourea. The following table
summarizes the required PPE for various operations.
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Operation Required Personal Protective Equipment

- Gloves: Nitrile or other chemically resistant
gloves. - Eye Protection: Safety glasses with
side shields or chemical splash goggles. -
Handling/Weighing Respiratory Protection: Use in a well-ventilated
area. If dust is generated, a NIOSH-approved
respirator for dusts is recommended. - Lab

Coat: Standard laboratory coat.

- Gloves: Nitrile or other chemically resistant

gloves. - Eye Protection: Chemical splash
Solution Preparation goggles. - Respiratory Protection: Work in a

chemical fume hood. - Lab Coat: Standard

laboratory coat.

- Gloves: Heavy-duty, chemically resistant
gloves. - Eye Protection: Chemical splash
goggles and a face shield. - Respiratory

Spill Cleanup Protection: A NIOSH-approved respirator with
appropriate cartridges for organic vapors and
particulates. - Protective Clothing: Chemical-

resistant suit or apron.

Safe Handling and Storage

Engineering Controls:

¢ Always handle 1-(2-Morpholinoethyl)-2-thiourea in a well-ventilated area.[1] For
procedures that may generate dust or aerosols, a chemical fume hood is mandatory.

+ An eyewash station and safety shower should be readily accessible in the immediate work
area.[2]

Procedural Controls:

e Avoid Inhalation and Contact: Do not breathe dust, fumes, gas, mist, vapors, or spray.[1]
Avoid contact with skin and eyes.[3]
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» Hygiene Practices: Wash hands thoroughly after handling.[3] Do not eat, drink, or smoke in
areas where the chemical is handled or stored.[2]

o Storage: Store in a tightly closed container in a cool, well-ventilated place.[1][2] Keep away
from incompatible materials such as strong acids, strong oxidizing agents, and peroxides.[2]

[4]

Spill and Emergency Procedures

In Case of a Spill:
o Evacuate: Immediately evacuate personnel from the spill area.[2]
o Ventilate: Ensure the area is well-ventilated.

o Containment: For solid spills, carefully collect the material in a manner that avoids
generating dust and place it in a sealed container for disposal.[2]

o Decontamination: Clean the spill area thoroughly with soap and water.[2]
First Aid Measures:

« If on Skin: Immediately wash with plenty of soap and water.[1] Remove contaminated
clothing and wash it before reuse.[1] If skin irritation occurs, seek medical attention.[1]

 If in Eyes: Rinse cautiously with water for several minutes.[1] Remove contact lenses if
present and easy to do. Continue rinsing.[1] Seek medical advice.

« If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[1] If you
feel unwell, get medical help.[1]

« If Swallowed: Rinse mouth with water. Do not induce vomiting.[1] Call a poison control center
or doctor immediately.[1]

Disposal Plan

All waste containing 1-(2-Morpholinoethyl)-2-thiourea must be treated as hazardous waste.
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o Waste Collection: Collect all waste material, including contaminated PPE, in clearly labeled,
sealed containers.

» Disposal: Dispose of the contents and container at an approved waste treatment and
disposal facility in accordance with all applicable local, regional, and national regulations.[1]
[5] Do not allow the substance to enter drains or the environment.[5][6]

Visual Workflow for Safe Handling

The following diagram outlines the key steps for the safe handling and disposal of 1-(2-
Morpholinoethyl)-2-thiourea.
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Workflow for Safe Handling of 1-(2-Morpholinoethyl)-2-thiourea
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Caption: A flowchart illustrating the procedural steps for safely handling 1-(2-
Morpholinoethyl)-2-thiourea.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b050385?utm_src=pdf-body
https://www.benchchem.com/product/b050385?utm_src=pdf-body
https://www.benchchem.com/product/b050385?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/1-2-morpholinoethyl-2-thiourea.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1853.pdf
https://www.tcichemicals.com/BE/en/sds/B1784_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=T101212&productDescription=THIOUREA+CRYSTAL+CERT&vendorId=VN00033897&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-9531-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDE2NjZ8YXBwbGljYXRpb24vcGRmfGFHTmxMMmcwTVM4NU1UYzFNamcxTXpZMk9ERTBMMU5FUWw4NU5UTXhYMDFVWDBWT0xuQmtaZ3xjYzgxMTEzNGRlYTNlZDMxOTdkNjFmOGY5ZWViNWI5N2EzNTNhMmIwZWRhZjY3NjZhY2Y1ZWRiNTkwYjA0NDhk
https://www.chemos.de/import/data/msds/GB_en/62-56-6-A0000502-GB-en.pdf
https://www.benchchem.com/product/b050385#personal-protective-equipment-for-handling-1-2-morpholinoethyl-2-thiourea
https://www.benchchem.com/product/b050385#personal-protective-equipment-for-handling-1-2-morpholinoethyl-2-thiourea
https://www.benchchem.com/product/b050385#personal-protective-equipment-for-handling-1-2-morpholinoethyl-2-thiourea
https://www.benchchem.com/product/b050385#personal-protective-equipment-for-handling-1-2-morpholinoethyl-2-thiourea
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b050385?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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